Cas no 122888-38-4 (1-chloro-3-methyl-4-phenylbut-3-en-2-one)

• Product Name: 1-chloro-3-methyl-4-phenylbut-3-en-2-one
• CAS No: 122888-38-4
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 3693306
• PubChem ID: 71819213
• Update Time: 2025-04-22

1-chloro-3-methyl-4-phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-chloro-3-methyl-4-phenyl-, (E)-
• 1-chloro-3-methyl-4-phenylbut-3-en-2-one
• EN300-1863854
• 122888-38-4

• Inchi： 1S/C11H11ClO/c1-9(11(13)8-12)7-10-5-3-2-4-6-10/h2-7H,8H2,1H3/b9-7+
• InChI Key： GOVJCXXUHSZDRC-VQHVLOKHSA-N
• SMILES： ClCC(/C(/C)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives